Cas no 953256-47-8 (2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide
• CAS No: 953256-47-8
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6356329
• PubChem ID: 16879299
• Update Time: 2025-06-14

2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide
• 953256-47-8
• F5001-1071
• 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-N-[(4-methylphenyl)methyl]acetamide
• AKOS024487206
• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(4-methylbenzyl)acetamide

• Inchi： 1S/C21H22N2O4/c1-14-4-6-15(7-5-14)13-22-21(24)12-17-11-19(27-23-17)16-8-9-18(25-2)20(10-16)26-3/h4-11H,12-13H2,1-3H3,(H,22,24)
• InChI Key： MTGVLMGIJPVEKO-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(NCC2C=CC(C)=CC=2)=O)=N1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide

Comprehensive Overview of 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide (CAS No. 953256-47-8)

The compound 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide (CAS No. 953256-47-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2-oxazole core and dimethoxyphenyl and methylphenyl substituents, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide has surged due to their versatility in modulating biological pathways. This compound's oxazole ring is known for its stability and ability to interact with enzymes, making it a valuable scaffold in medicinal chemistry. Additionally, the presence of methoxy groups enhances its solubility and bioavailability, addressing common challenges in drug formulation. These properties have led to increased searches for "oxazole derivatives in drug discovery" and "CAS 953256-47-8 applications," reflecting its growing relevance in scientific communities.

From a synthetic perspective, 953256-47-8 exemplifies advancements in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Queries like "sustainable synthesis of oxazole compounds" and "CAS 953256-47-8 synthesis pathway" highlight the intersection of innovation and sustainability in modern chemistry.

The pharmacological potential of 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(4-methylphenyl)methylacetamide extends to its role in neuroprotective and antioxidant studies. With rising interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound's ability to modulate oxidative stress and inflammation is under rigorous investigation. Searches for "oxazole-based neuroprotective agents" and "953256-47-8 mechanism of action" underscore its therapeutic promise.

In summary, CAS No. 953256-47-8 represents a cutting-edge example of how heterocyclic chemistry drives innovation in healthcare and sustainability. Its multifaceted applications, from drug development to environmental chemistry, make it a focal point for researchers and industries alike. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.